Ethyl 2-fluoro-4-hydroxybenzoate

• IUPAC Name: ethyl 2-fluoro-4-hydroxybenzoate
• InChI: InChI=1S/C9H9FO3/c1-2-13-9(12)7-4-3-6(11)5-8(7)10/h3-5,11H,2H2,1H3
• InChI Key: MWKPJOZJIAQHTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)O)F
• Molecular Formula: C9H9FO3
• Molecular Weight: 184.16 g/mol
• CAS No.: 217978-01-3

Description

Ethyl 2-fluoro-4-hydroxybenzoate is a useful research compound. Its molecular formula is C9H9FO3 and its molecular weight is 184.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Thermodynamic Properties and Molecular Structure

Ledo et al. (2018) conducted a study focusing on the thermodynamic properties of ethyl hydroxybenzoates, including ethyl 2-fluoro-4-hydroxybenzoate. They utilized experimental techniques like combustion calorimetry and differential scanning calorimetry to derive molar enthalpies of formation. This research provides valuable data for understanding the molecular structure and energy content of ethyl hydroxybenzoates (Ledo et al., 2018).

2. Crystallography and Material Sciences

Yeong et al. (2018) explored the synthesis and crystal structures of various organic compounds, including this compound. Their work, utilizing single-crystal X-ray diffraction, contributes to a deeper understanding of crystal packing and molecular interactions, which is crucial in material sciences (Yeong et al., 2018).

3. Environmental Research and Paraben Exposure

A study by Zhang et al. (2020) investigated the occurrence of parabens, including this compound, in human biological samples. This research is significant in understanding the environmental exposure and potential health impacts of parabens (Zhang et al., 2020).

4. Biochemical and Pharmacological Studies

Han et al. (2020) conducted research on the synthesis of novel compounds derived from ethyl paraben, exploring their potential as anticancer agents. This study highlights the pharmacological applications and therapeutic potential of this compound derivatives (Han et al., 2020).

5. Optical Applications

Kumar et al. (2021) explored the growth and properties of ethyl para-hydroxybenzoate crystals, closely related to this compound. Their work contributes to the field of optics, particularly in understanding the nonlinear optical properties of these crystals (Kumar et al., 2021).

Safety and Hazards

Ethyl 2-fluoro-4-hydroxybenzoate is classified as an acute aquatic hazard (Category 3), and it is harmful to aquatic life. Precautionary measures include avoiding release to the environment and disposing of contents/container to an approved waste disposal plant.

Mechanism of Action

Target of Action

It is known that benzylic compounds often interact with various enzymes and receptors in the body .

Mode of Action

Benzylic compounds typically undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

Benzylic compounds are known to influence various biochemical pathways due to their reactivity .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 2-fluoro-4-hydroxybenzoate . These factors could include pH, temperature, and the presence of other compounds or enzymes.

Biochemical Analysis

Biochemical Properties

Ethyl 2-fluoro-4-hydroxybenzoate plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. One of the key interactions is with the enzyme hydrolase, which catalyzes the hydrolysis of ester bonds. This compound serves as a substrate for hydrolase, leading to the formation of 2-fluoro-4-hydroxybenzoic acid and ethanol. This interaction is crucial for understanding the compound’s metabolic pathways and its potential therapeutic applications .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. In particular, it influences cell signaling pathways, gene expression, and cellular metabolism. Studies have demonstrated that this compound can modulate the activity of key signaling molecules, such as protein kinases and transcription factors, thereby altering gene expression patterns. Additionally, this compound has been found to impact cellular metabolism by affecting the activity of enzymes involved in metabolic pathways .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound binds to specific active sites on enzymes, leading to either inhibition or activation of their catalytic activity. For example, it has been observed to inhibit the activity of certain hydrolases, thereby preventing the hydrolysis of ester bonds. Additionally, this compound can interact with transcription factors, influencing their ability to regulate gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function. This compound is relatively stable under ambient conditions, but it can undergo degradation when exposed to extreme pH or temperature. Long-term studies have shown that prolonged exposure to this compound can lead to changes in cellular function, including alterations in cell proliferation and differentiation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been found to have minimal toxic effects and can be used to study its therapeutic potential. At high doses, it can exhibit toxic effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where the compound’s impact on cellular function becomes significant only above a certain dosage .

Metabolic Pathways

This compound is involved in several metabolic pathways, including the hydrolysis of ester bonds and the subsequent formation of 2-fluoro-4-hydroxybenzoic acid. This compound interacts with enzymes such as hydrolases and oxidases, which play a crucial role in its metabolism. The metabolic pathways of this compound also involve the participation of cofactors like NADH and FADH2, which facilitate the oxidation-reduction reactions .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes via passive diffusion or active transport mechanisms. Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation. The distribution of this compound within tissues is also dependent on its affinity for specific binding sites .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. This compound is primarily localized in the cytoplasm, where it interacts with various cytoplasmic enzymes and proteins. Additionally, this compound can be targeted to specific organelles, such as the mitochondria or the endoplasmic reticulum, through post-translational modifications or targeting signals. The subcellular localization of this compound is crucial for understanding its mechanism of action and potential therapeutic applications .

Synthesis routes and methods

Procedure details

Following general procedure F and using 1-cyclopropyl-6-ethynyl-4,4-dimethyl-1,2,3,4-tetrahydro quinoline (Intermediate 53, 0.11 g, 0.49 mmol), ethyl-2-fluoro-4-iodo-phenyl acetate (Reagent C, 0.11 g, 0.9 mmol), triethyl amine (3 mL), tetrahydrofuran (3 mL), copper(I)iodide (0.06 g, 0.32 mmol) and dichlorobis(triphenylphosphine)palladium(II) (0.25 g, 0.36 mmol) followed by flash column chromatography over silica gel (230-400 mesh) using 10% ethyl acetate in hexane as the eluent, the title compound was obtained (0.1 g, 5 1%).